Cas no 1260385-62-3 (2-bromo-1,3-benzothiazol-4-ol)

2-bromo-1,3-benzothiazol-4-ol structure
2-bromo-1,3-benzothiazol-4-ol structure
Product Name:2-bromo-1,3-benzothiazol-4-ol
CAS No:1260385-62-3
MF:C7H4BrNOS
MW:230.08175945282
MDL:MFCD18380822
CID:1218999
PubChem ID:73012532
Update Time:2025-04-20

2-bromo-1,3-benzothiazol-4-ol Chemical and Physical Properties

Names and Identifiers

    • 2-bromo-1,3-benzothiazol-4-ol
    • 2-Bromobenzo[d]thiazol-4-ol
    • 2-bromo-4-hydroxybenzothiazole
    • MFCD18380822
    • CS-0321093
    • AS-78833
    • SY103529
    • 1260385-62-3
    • 4-Benzothiazolol, 2-bromo-
    • 2-Bromobenzothiazol-4-ol
    • DTXSID601313040
    • O10699
    • 2-Bromo-4-benzothiazolol
    • MDL: MFCD18380822
    • Inchi: 1S/C7H4BrNOS/c8-7-9-6-4(10)2-1-3-5(6)11-7/h1-3,10H
    • InChI Key: OVTAINLQDIHKSW-UHFFFAOYSA-N
    • SMILES: BrC1=NC2C(=CC=CC=2S1)O

Computed Properties

  • Exact Mass: 228.91970g/mol
  • Monoisotopic Mass: 228.91970g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 157
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 61.4Ų

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